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The table below summarizes the core inhibitory concentration (IC₅₀) data and selectivity profile of

Solcitinib.

Target IC₅₀ (nM) Fold Selectivity (over JAK1)

JAK1 8 - 9.8 nM [1] [2] [3] (Baseline)

JAK2 108 nM [1] [3] 11-fold [1] [2]

JAK3 539 nM [1] [3] 55-fold [1] [2]

TYK2 225 nM [1] [3] 23-fold [1] [2]

Key Technical Notes:

IC₅₀ Definition: The values represent the half-maximal inhibitory concentration, or the drug
concentration required to inhibit 50% of the kinase enzyme's activity in vitro [3].

Selectivity: The fold selectivity is calculated as the ratio of the IC₅₀ for a non-target JAK to the IC₅₀

for JAK1. Higher values indicate greater selectivity for JAK1, which is theorized to improve the safety

profile by minimizing off-target effects [4] [5].
Research Context: This data is derived from biochemical assays for research purposes only.
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Experimental Protocols for Key Assays

The primary methodology for generating IC₅₀ data involves competitive binding assays that measure the

compound's ability to displace a labeled ATP-analogue or inhibit the phosphorylation of a substrate.

1. In Vitro Kinase Inhibition Assay

Objective: To determine the potency (IC₅₀) and selectivity of Solcitinib against different JAK kinases.

Typical Methodology [1]:
Enzymes: Purified recombinant human JAK1, JAK2, JAK3, and TYK2 kinase domains.

Reaction Conditions: Reactions are carried out in buffer containing ATP at a concentration
near its Km value, the respective enzyme, and a peptide substrate.

Inhibition Measurement: A range of concentrations of Solcitinib (e.g., from 0.1 nM to 1000
nM) is added to the reaction mixture. Kinase activity is measured by detecting the amount of

phosphorylated substrate, often using radioactive (³³P-ATP) or luminescence-based
detection methods.

Data Analysis: The percentage of inhibition at each concentration is calculated. IC₅₀ values are
derived by fitting the inhibition data to a non-linear regression model (e.g., a four-parameter

logistic dose-response curve).

2. Cellular Target Engagement Assay

Objective: To confirm that Solcitinib engages its target and inhibits signaling in a cellular context.

Typical Methodology [4]:
Cell System: Use of immune cells, such as peripheral blood mononuclear cells (PBMCs) or

specific T-cell lines.
Stimulation & Inhibition: Cells are stimulated with cytokines known to signal through the JAK-

STAT pathway (e.g., IL-6 which utilizes JAK1). Cells are pre-treated with Solcitinib across a
concentration range.

Readout: The level of phosphorylated STAT proteins is measured via western blot or flow
cytometry. The concentration of Solcitinib that reduces STAT phosphorylation by 50%

provides a cellular IC₅₀.

JAK-STAT Signaling Pathway and Drug Mechanism

The following diagram illustrates the core JAK-STAT signaling pathway and the mechanism of JAK

inhibitors like Solcitinib.
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Solcitinib inhibits JAK1, blocking phosphorylation and subsequent gene regulation.

Clinical Development Status
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Available information indicates that Solcitinib progressed to Phase 2 clinical trials but its development has

been terminated [4]. The published trials focused on moderate-to-severe plaque-type psoriasis and

ulcerative colitis [1] [2]. The termination was noted in a 2019 review, which cited "safety issues" as the

reason [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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